4-cyclobutyl-2-(methylsulfanyl)-6-{4-[2-(2H-1,2,3-triazol-2-yl)ethyl]piperazin-1-yl}pyrimidine

• IUPAC Name: 4-cyclobutyl-2-methylsulfanyl-6-[4-[2-(triazol-2-yl)ethyl]piperazin-1-yl]pyrimidine
• InChI: InChI=1S/C17H25N7S/c1-25-17-20-15(14-3-2-4-14)13-16(21-17)23-10-7-22(8-11-23)9-12-24-18-5-6-19-24/h5-6,13-14H,2-4,7-12H2,1H3
• InChI Key: DSHMRCZADTWKHD-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC(=CC(=N1)N2CCN(CC2)CCN3N=CC=N3)C4CCC4
• Molecular Formula: C17H25N7S
• Molecular Weight: 359.5 g/mol

Description

Synthesis Analysis

While the exact synthesis of this compound is not available, it likely involves several steps, each introducing a different functional group. For example, the triazole ring could be formed via a [3+2] cycloaddition reaction. The piperazine ring could be introduced through a reaction with a suitable piperazine derivative.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several heterocyclic rings. The compound would likely exhibit a combination of aromatic and aliphatic character, and the presence of nitrogen in the triazole, piperazine, and pyrimidine rings could result in interesting electronic properties.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the methylsulfanyl group could potentially be oxidized to a sulfoxide or sulfone. The piperazine ring could undergo N-alkylation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the nature of its functional groups. For example, the presence of multiple nitrogen-containing rings could potentially result in the compound being a base. The compound could also exhibit significant polarity due to the presence of these heteroatoms.

Scientific Research Applications

Drug Discovery

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Organic Synthesis

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Polymer Chemistry

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Supramolecular Chemistry

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Bioconjugation

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Chemical Biology

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Fluorescent Imaging

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Materials Science

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Future Directions

Future research could involve synthesizing this compound and studying its physical and chemical properties in more detail. It would also be interesting to investigate its biological activity, given the known activities of other compounds containing similar functional groups.